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2-Chloro-n-ethyl-n-

propylacetamide

CAS No.: 87814-96-8

Cat. No.: B3388524

Get Quote

Comprehensive Disposal and Safety Protocol for 2-Chloro-N-ethyl-N-propylacetamide

Executive Summary & Mechanistic Rationale
As a Senior Application Scientist, I cannot overstate the importance of understanding the

fundamental chemistry of the reagents we handle. 2-Chloro-N-ethyl-N-propylacetamide
(CAS: 87814-96-8)[1] is an α -chloroacetamide derivative widely utilized as an organic building

block in drug development and agrochemistry[2].

The Mechanistic "Why": The hazard profile of this compound is driven by its α -chloro group,

which renders the adjacent carbonyl carbon highly electrophilic. This structural feature makes it

a potent alkylating agent capable of undergoing rapid nucleophilic substitution ( SN​2 ) with

biological nucleophiles, such as the sulfhydryl groups of cysteine or glutathione ()[3].

Consequently, exposure can lead to irreversible protein alkylation, severe skin burns, and

systemic toxicity[4]. Proper disposal is not merely a regulatory checkbox; it is a critical

intervention to prevent environmental accumulation and occupational exposure to an alkylating

hazard.
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Quantitative Hazard & Disposal Parameters
Before initiating any workflow, verify the operational parameters. The following table

summarizes the critical physicochemical and regulatory data required for safe handling and

disposal, benchmarked against standard chloroacetamide profiles ()[5].

Parameter Specification Operational Implication

Chemical Name
2-Chloro-N-ethyl-N-

propylacetamide
N/A

CAS Number 87814-96-8
Use for exact SDS and

inventory tracking.

Molecular Formula C7​H14​ClNO

Halogenated organic;

generates HCl upon

combustion.

Primary Hazards
Corrosive (Skin 1B), Acute Tox

(Oral 4)

Requires stringent PPE and

fume hood handling.

Waste Stream Classification Halogenated Organic Waste
Do not mix with non-

halogenated solvents.

UN Number
UN3265 (Corrosive liquid,

acidic, organic)

Dictates transport and

secondary containment rules.

Incompatible Materials
Strong bases, strong oxidizers,

aluminum

Avoid metal containers (risk of

corrosive leaks).

Standard Operating Procedure (SOP): Routine
Laboratory Disposal
To guarantee a self-validating safety system, every step of the disposal process must be

verifiable and strictly controlled.

Step 1: Waste Segregation
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Action: Isolate all liquid and solid waste containing 2-Chloro-N-ethyl-N-propylacetamide
into a dedicated "Halogenated Organic Waste" stream.

Rationale: Mixing halogenated waste with non-halogenated streams (like acetone or

ethanol) drastically increases disposal costs and creates explosive/toxic hazards during

incineration.

Step 2: Primary Containment

Action: Use high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE) carboys.

Never use aluminum or stainless-steel containers.

Rationale: Halogenated organics, especially in the presence of trace moisture, can slowly

hydrolyze to form hydrochloric acid (HCl). This rapidly corrodes metal containers, leading

to catastrophic leaks ()[5].

Step 3: Labeling and Storage

Action: Affix a GHS-compliant label indicating "Danger: Corrosive, Halogenated Alkylating

Agent." Store the waste container in a secondary containment tray within a ventilated,

temperature-controlled chemical storage room (<30°C).

Step 4: Final Disposition

Action: Transfer to an EPA/RCRA-certified hazardous waste vendor for high-temperature

incineration (>1100°C) equipped with flue-gas scrubbers.

Rationale: Incineration at these temperatures completely oxidizes the organic framework.

The flue-gas scrubber is mandatory to neutralize the resultant HCl gas before atmospheric

release.

Immediate Operational Safety & Spill Response
Protocol
In the event of a spill, immediate chemical quenching is required to neutralize the alkylating

threat before physical cleanup.
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Evacuate and Ventilate: Clear the immediate area. Ensure the laboratory fume hood or room

ventilation is operating at maximum capacity.

Don Advanced PPE: Equip a Type ABEK respirator (to filter organic vapors and acid gases),

a face shield, and heavy-duty butyl rubber gloves. Standard nitrile gloves offer insufficient

breakthrough time for concentrated halogenated amides.

Chemical Quenching (In-Situ Neutralization):

Carefully apply a 5% Sodium Thiosulfate ( Na2​S2​O3​) solution or 1M Sodium Hydroxide

(NaOH) directly over the spill.

Causality: The thiosulfate or hydroxide ion acts as a strong nucleophile, attacking the α -

carbon and displacing the chloride ion ()[6]. This SN​2 reaction converts the hazardous

alkylating agent into a non-toxic, water-soluble thioether or hydroxyacetamide derivative.

Containment and Absorption: After allowing 15 minutes for the quenching reaction to

complete, cover the neutralized liquid with an inert, non-combustible absorbent (e.g.,

vermiculite or diatomaceous earth).

Collection: Sweep the absorbed material using non-sparking tools and place it into a solid

hazardous waste container. Label as "Chemically Quenched Halogenated Spill Waste."

Chemical Degradation & Waste Routing Pathway
The following diagram illustrates the logical flow of waste routing, highlighting the critical

divergence between routine disposal and reactive spill cleanup.
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Waste routing and chemical neutralization workflow for α -chloroacetamides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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